Cas no 2229407-90-1 (3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile)

• Product Name: 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile
• CAS No: 2229407-90-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5963801
• PubChem ID: 165658394
• Update Time: 2025-11-05

3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile
• EN300-1772972
• 2229407-90-1

• Inchi： 1S/C12H14N2O/c1-14-7-8-15-12-5-4-10(3-2-6-13)9-11(12)14/h4-5,9H,2-3,7-8H2,1H3
• InChI Key： QSNYNBHEFDZBNO-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(C=CC1=2)CCC#N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Additional information on 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile

Recent Advances in the Study of 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile (CAS: 2229407-90-1)

3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile (CAS: 2229407-90-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile exhibits high selectivity for monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study reported an IC50 value in the nanomolar range, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its neurological applications, recent investigations have highlighted the compound's anti-inflammatory properties. A 2024 preprint on bioRxiv revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential utility in treating chronic inflammatory conditions, although further in vivo studies are required to validate these effects.

The synthetic pathways for 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile have also been a focus of recent research. A team from the University of Cambridge recently developed a more efficient and scalable synthesis method, as detailed in a 2023 Organic Letters publication. This new method reduces the number of steps and improves yield, making the compound more accessible for further pharmacological studies and potential commercialization.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, are still under investigation. Preliminary data suggest that modifications to the benzoxazine core may be necessary to optimize these parameters. Researchers are also exploring the compound's potential off-target effects to ensure its safety profile.

In conclusion, 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile (CAS: 2229407-90-1) represents a promising candidate for further development in both neurological and anti-inflammatory therapeutics. Ongoing research aims to address the remaining challenges and unlock its full therapeutic potential. The compound's unique chemical structure and versatile biological activities make it a valuable subject for future studies in chemical biology and drug discovery.